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Compound of Interest

Compound Name: 3-fluoro-N-phenylbenzamide

Cat. No.: B177053

This document provides crucial safety protocols and logistical plans for the handling and
disposal of 3-fluoro-N-phenylbenzamide, tailored for researchers, scientists, and drug
development professionals. The following procedural guidance is designed to ensure a safe
laboratory environment.

Quantitative Data Summary

For quick reference, the key quantitative data for 3-fluoro-N-phenylbenzamide are
summarized in the table below.

Property Value

Molecular Formula Ci3H10FNO

Molecular Weight 215.22 g/mol [1]

Boiling Point 257.3°C at 760 mmHg[1]
Flash Point 109.4°C[1]

Density 1.247 g/cm3[1]

Vapor Pressure 0.0146 mmHg at 25°C[1]
LogP 3.151[1]

CAS Number 1629-09-0[1]
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Personal Protective Equipment (PPE)

A thorough risk assessment is paramount before handling 3-fluoro-N-phenylbenzamide. The

following PPE is mandatory:

Eye Protection: Chemical safety goggles are required. For tasks with a higher risk of
splashing, a face shield should be worn in addition to goggles.

Hand Protection: Due to the aromatic and fluorinated nature of this compound, nitrile gloves
may only provide limited splash protection and are not recommended for prolonged contact.
[2][3] For extended handling, neoprene or butyl rubber gloves are recommended.[4][5][6] It is
advisable to consult the glove manufacturer's specific chemical resistance data. Double-
gloving is a good practice to enhance protection.

Body Protection: A laboratory coat is mandatory. For procedures with a higher risk of
exposure, a chemically resistant apron or suit should be considered.

Respiratory Protection: All handling of solid 3-fluoro-N-phenylbenzamide should be
performed in a certified chemical fume hood or a powder containment hood to minimize
inhalation risk. If engineering controls are insufficient, a NIOSH-approved respirator with at
least an N95 filter is required. For situations with a higher potential for aerosolization, an
N2100 or P100 filter, or a powered air-purifying respirator (PAPR), is recommended.[7][8][9]

PPE Selection Logic
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PPE Selection

Eye Protection:
> - Chemical Goggles
Always Required - Face Shield (if splash risk)

Hand Protection:
Hazard Assessment Always Required - Neoprene or Butyl Gloves

- Double-gloving recommended
Start: Assess Task-Specific Risks Risk of Splash, Inhalation, or Skin Contact?

Always Required Body Protection:
- Lab Coat

- Chemical-resistant Apron (if needed)

If Solid or Aerosol

Respiratory Protection:
- Fume Hood or Powder Enclosure
- NIOSH-approved Respirator (N95 min.)

Click to download full resolution via product page

Caption: PPE selection process for handling 3-fluoro-N-phenylbenzamide.

Operational Plan: Step-by-Step Handling
Procedures

Adherence to the following experimental protocol is essential for the safe handling of 3-fluoro-
N-phenylbenzamide.

Preparation

+ Designate a specific area for handling, clearly marking it as a "Potent Compound Handling
Area."

* Ensure a chemical fume hood or powder containment enclosure is certified and functioning
correctly.
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Cover the work surface with disposable absorbent bench paper.

Prepare all necessary equipment (spatulas, weigh boats, flasks, etc.) and solvents before
handling the compound.

Ensure an emergency eyewash and safety shower are readily accessible.

Weighing the Compound

Perform all weighing operations within a chemical fume hood or a balance enclosure to
prevent inhalation of the powder.[10]

Use anti-static weigh boats or paper to minimize electrostatic dispersal of the powder.
Tare the container before adding the compound.
Add the chemical to the container slowly and carefully to avoid creating dust.

Once weighed, securely cap the container before removing it from the balance enclosure.

Dissolution and Reaction Setup

Conduct all dissolution and reaction setup procedures within a chemical fume hood.

Add the solvent to the flask containing the weighed 3-fluoro-N-phenylbenzamide slowly to
avoid splashing.

Ensure all reaction vessels are properly clamped and secured.

If heating is required, use a well-controlled heating mantle and monitor the reaction closely.

Post-Procedure Cleanup

Decontaminate all equipment that has come into contact with the chemical. Use a suitable
solvent to rinse the equipment, and collect the rinsate as hazardous waste.

» Wipe down the work surface with a damp cloth or towel, ensuring to collect the cleaning

materials as contaminated waste.
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 Remove PPE in the correct order to avoid cross-contamination, and dispose of it as
hazardous waste.

e Wash hands thoroughly with soap and water after completing the work.

Disposal Plan

Proper disposal of 3-fluoro-N-phenylbenzamide and associated waste is critical to prevent
environmental contamination and ensure regulatory compliance.

Waste Segregation and Collection

e Solid Waste: Collect unreacted 3-fluoro-N-phenylbenzamide and any contaminated solids
(e.g., weigh boats, paper towels, contaminated PPE) in a dedicated, clearly labeled, and
sealed hazardous waste container.

e Liquid Waste: Collect all solutions containing 3-fluoro-N-phenylbenzamide and solvent
rinsates in a separate, sealed, and clearly labeled hazardous waste container. The container
must be chemically compatible with the waste.

e Sharps: Any contaminated sharps (needles, razor blades) must be disposed of in a
designated sharps container.

Container Management

o Ensure all waste containers are properly labeled with "Hazardous Waste" and the full
chemical name "3-fluoro-N-phenylbenzamide."

o Keep waste containers closed except when adding waste.

» Store waste containers in a designated satellite accumulation area away from incompatible
materials.

Final Disposal

e The recommended method for the disposal of fluorinated organic compounds is high-
temperature incineration by a licensed hazardous waste disposal company.[1]
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e Do not dispose of 3-fluoro-N-phenylbenzamide down the drain or in the regular trash.

» Follow all institutional, local, and national regulations for hazardous waste disposal.

Safe Handling and Disposal Workflow
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Preparation

1. Designate Area &
Don Appropriate PPE

Handling (In Fume Hood)

2. Weigh Compound
(in enclosure)

:

3. Dissolve and
Set Up Reaction

Cleanup arv d Disposal

4. Decontaminate Glassware
& Work Surfaces

'

5. Segregate & Label
Hazardous Waste

'

6. Remove & Dispose of PPE

'

7. Wash Hands Thoroughly

end
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Caption: Workflow for the safe handling and disposal of 3-fluoro-N-phenylbenzamide.

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b177053?utm_src=pdf-body-img
https://www.benchchem.com/product/b177053?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b177053?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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